Cas no 1805589-14-3 (4-Bromo-5-fluoro-2-hydroxybenzamide)

• Product Name: 4-Bromo-5-fluoro-2-hydroxybenzamide
• CAS No: 1805589-14-3
• MF: C₇H₅BrFNO₂
• MW: 234.0225045681
• CID: 4792903
• Update Time: 2025-06-11

4-Bromo-5-fluoro-2-hydroxybenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-fluoro-2-hydroxybenzamide

• Inchi： 1S/C7H5BrFNO2/c8-4-2-6(11)3(7(10)12)1-5(4)9/h1-2,11H,(H2,10,12)
• InChI Key： GUYZGWFVPQMZCX-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C(N)=O)=C(C=1)O)F

Computed Properties

• Exact Mass: 232.949
• Monoisotopic Mass: 232.949
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.3

Additional information on 4-Bromo-5-fluoro-2-hydroxybenzamide

Professional Introduction to 4-Bromo-5-fluoro-2-hydroxybenzamide (CAS No. 1805589-14-3)

4-Bromo-5-fluoro-2-hydroxybenzamide (CAS No. 1805589-14-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, presents a promising candidate for further exploration in drug development and biochemical studies.

The molecular structure of 4-Bromo-5-fluoro-2-hydroxybenzamide consists of a benzamide core substituted with bromine and fluorine atoms at the 4th and 5th positions, respectively, along with a hydroxyl group at the 2nd position. This arrangement imparts distinct electronic and steric properties to the molecule, making it an intriguing subject for synthetic chemists and biologists alike.

In recent years, there has been a growing interest in developing novel benzamide derivatives as potential therapeutic agents. The presence of both bromine and fluorine substituents in 4-Bromo-5-fluoro-2-hydroxybenzamide suggests that it may exhibit enhanced binding affinity to biological targets, which is a critical factor in drug design. Additionally, the hydroxyl group introduces a polar moiety that could facilitate interactions with specific enzymes or receptors.

One of the most compelling aspects of 4-Bromo-5-fluoro-2-hydroxybenzamide is its potential application in the synthesis of more complex pharmacophores. Researchers have been exploring its use as an intermediate in the preparation of small-molecule inhibitors targeting various diseases. For instance, studies have indicated that benzamide derivatives can be effective against inflammatory disorders, infectious diseases, and even certain types of cancer.

The bromine substituent in particular has been highlighted for its ability to enhance metabolic stability and binding interactions. This property is particularly valuable in drug development, where maintaining structural integrity while improving bioavailability is paramount. The fluorine atom, on the other hand, is known for its ability to modulate pharmacokinetic properties, including lipophilicity and blood-brain barrier penetration.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 4-Bromo-5-fluoro-2-hydroxybenzamide with greater accuracy. Molecular docking studies have shown that this compound can interact with several key enzymes and receptors involved in pathogenic processes. These findings provide a strong foundation for further experimental validation and optimization.

In clinical research settings, 4-Bromo-5-fluoro-2-hydroxybenzamide has been investigated for its potential role in modulating immune responses. The benzamide moiety is known to have immunomodulatory effects, which could be beneficial in treating autoimmune diseases or enhancing vaccine efficacy. Additionally, the hydroxyl group may contribute to anti-inflammatory properties by interacting with signaling pathways involved in inflammation.

The synthesis of 4-Bromo-5-fluoro-2-hydroxybenzamide presents both challenges and opportunities for synthetic chemists. The introduction of bromine and fluorine atoms requires precise control over reaction conditions to avoid unwanted side products. However, modern synthetic methodologies have made significant strides in improving the efficiency and selectivity of these transformations.

The growing body of literature on 4-Bromo-5-fluoro-2-hydroxybenzamide underscores its significance as a building block in medicinal chemistry. As research continues to uncover new applications and mechanisms of action, this compound is poised to play a vital role in the development of next-generation therapeutics.

In conclusion, 4-Bromo-5-fluoro-2-hydroxybenzamide (CAS No. 1805589-14-3) represents a fascinating compound with diverse potential applications in pharmaceutical research. Its unique structural features and promising biological activities make it an invaluable asset for scientists working on innovative drug solutions.